Cas no 1509456-39-6 (2-(hydroxymethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxylic acid)

• Product Name: 2-(hydroxymethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxylic acid
• CAS No: 1509456-39-6
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• MDL: MFCD26692098
• CID: 5170810
• Update Time: 2025-11-02

2-(hydroxymethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxylic acid, 4,5,6,7-tetrahydro-2-(hydroxymethyl)-1-methyl-
• 2-(hydroxymethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxylic acid

• MDL： MFCD26692098
• Inchi： 1S/C10H14N2O3/c1-12-8-3-2-6(10(14)15)4-7(8)11-9(12)5-13/h6,13H,2-5H2,1H3,(H,14,15)
• InChI Key： NVXBZLKWPWZLOS-UHFFFAOYSA-N
• SMILES： C1(CO)N(C)C2CCC(C(O)=O)CC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(hydroxymethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxylic acid

Comprehensive Guide to 2-(hydroxymethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxylic acid (CAS No. 1509456-39-6)

2-(hydroxymethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxylic acid (CAS No. 1509456-39-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features, plays a crucial role in the development of novel therapeutic agents and biochemical tools. Its molecular formula and intricate structure make it a subject of interest for researchers focusing on drug discovery and molecular biology.

The compound's structure includes a tetrahydro-1H-1,3-benzodiazole core, which is known for its versatility in medicinal chemistry. The presence of a hydroxymethyl group and a carboxylic acid moiety enhances its reactivity and potential for derivatization, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its applications in designing enzyme inhibitors and receptor modulators, which are pivotal in treating various diseases.

In recent years, the demand for 2-(hydroxymethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxylic acid has surged due to its potential in addressing some of the most pressing health challenges. For instance, its derivatives are being explored for their anti-inflammatory and neuroprotective properties, aligning with the growing interest in neurodegenerative diseases like Alzheimer's and Parkinson's. This connection to current health trends significantly boosts its relevance in both academic and industrial research.

From a synthetic perspective, the compound's CAS No. 1509456-39-6 is a critical identifier for researchers and manufacturers. Its synthesis involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The compound's stability under various pH conditions and its solubility profile are also key factors that influence its applicability in different experimental setups.

The market for 2-(hydroxymethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxylic acid is expanding, driven by advancements in pharmaceutical research and the increasing need for innovative drug candidates. Companies specializing in fine chemicals and custom synthesis are actively listing this compound in their portfolios, catering to the needs of academic institutions and pharmaceutical giants alike. Its role in the development of next-generation therapeutics underscores its importance in the chemical industry.

One of the most frequently searched questions related to this compound is its synthetic pathway and applications in drug discovery. Researchers often seek detailed protocols for its synthesis and modifications, highlighting the need for comprehensive resources that cover both theoretical and practical aspects. Additionally, its potential as a building block for bioactive molecules is a hot topic in online forums and scientific discussions, reflecting its growing prominence in the field.

In conclusion, 2-(hydroxymethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxylic acid (CAS No. 1509456-39-6) is a compound of significant scientific and industrial value. Its unique chemical properties, coupled with its potential applications in medicine and biochemistry, make it a focal point for ongoing research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in the development of future therapeutic solutions.